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Compound Focus: Opal Blue SS

CAS No.: 2152-64-9

Cat. No.: S566481

Get Quote

The table below summarizes the core product information and preparation method for Spirit Blue Agar,

based on the manufacturer's instructions [1] [2].

Property Specification

Physical Form Powder [1] [2]

Quality Level 200 [2]

Shelf Life Limited; use by expiry date on label [1] [2]

Sterility Non-sterile [1]

Storage
(Dehydrated)

Store in a cool, dry place; refer to product label for specific temperature range

[1].

Final pH 6.8 ± 0.2 (at 25°C) [1] [2]

Preparation Protocol [1] [2]:

Suspend: 32.15 g of Spirit Blue Agar powder in 1000 ml of distilled water.

Dissolve: Heat to boiling to completely dissolve the medium.
Sterilize: Autoclave at 15 lbs pressure (121°C) for 15 minutes.
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Cool & Add Substrate: Cool the sterilized medium to 50°C. Slowly add 30 ml of a pre-prepared

lipase substrate (emulsion) while agitating for even distribution.
Pour: Dispense into sterile Petri dishes before the agar solidifies.

Lipase Substrate Preparation [1]: Mix 1 ml of Tween 80 into 400 ml of warm distilled water. Add 100 ml

of Cottonseed Oil or Olive Oil. Agitate the mixture vigorously to create an emulsion.

The workflow below summarizes the preparation steps for Spirit Blue Agar culture medium.

Troubleshooting & Frequently Asked Questions

Based on the available information and common laboratory challenges, here is a guide to troubleshooting

issues with Spirit Blue Agar.

FAQ 1: What is the shelf life of prepared Spirit Blue Agar plates? The search results do not specify a

shelf life for prepared plates. This is typically determined by individual laboratories through validation

studies. A common practice is to store prepared media in the dark at 2-8°C and use it within a defined period

(e.g., 2-4 weeks). You should establish and document the shelf life in your own laboratory based on stability

data.

FAQ 2: My prepared agar does not show a clear zone around positive controls. What could be wrong?

Incorrect Substrate Addition: Ensure the lipase substrate (oil emulsion) was added after
autoclaving and cooling to 50°C. Adding it before autoclaving may destroy the indicator or substrate
[1] [2].

Poor Emulsion: The oil and Tween 80 must be agitated vigorously to form a stable emulsion. A
broken emulsion will not be incorporated evenly into the agar.

Old Reagents: Check the expiration dates of the Spirit Blue Agar powder, Tween 80, and oils.
Degraded components can lead to reduced sensitivity.

FAQ 3: The medium appears contaminated after preparation. How can I prevent this?

Follow Sterilization Protocol: The base powder is non-sterile. You must sterilize the suspended

medium by autoclaving at 121°C for 15 minutes before adding the substrate [1].
Aseptic Technique: The lipase substrate is not sterile. When adding it to the cooled agar, use strict

aseptic techniques to prevent introducing contaminants.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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